Cas no 17125-47-2 (2-(propan-2-yl)-1,2,3,4-tetrahydrophthalazine-1,4-dione)

• Product Name: 2-(propan-2-yl)-1,2,3,4-tetrahydrophthalazine-1,4-dione
• CAS No: 17125-47-2
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• MDL: MFCD02947124
• CID: 5152293
• PubChem ID: 124805186
• Update Time: 2026-03-03

2-(propan-2-yl)-1,2,3,4-tetrahydrophthalazine-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,4-Phthalazinedione, 2,3-dihydro-2-(1-methylethyl)-
• 2-(propan-2-yl)-1,2,3,4-tetrahydrophthalazine-1,4-dione

• MDL： MFCD02947124
• Inchi： 1S/C11H12N2O2/c1-7(2)13-11(15)9-6-4-3-5-8(9)10(14)12-13/h3-7H,1-2H3,(H,12,14)
• InChI Key： IMMNLRJBHDJJPR-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)NN1C(C)C

Additional information on 2-(propan-2-yl)-1,2,3,4-tetrahydrophthalazine-1,4-dione

Compound CAS No. 17125-47-2: A Comprehensive Overview of 2-(Propan-2-Yl)-1,2,3,4-Tetrahydrophthalazine-1,4-Dione

Introduction to CAS No. 17125-47-2

The compound with the CAS number 17125-47-2, commonly referred to as 2-(Propan-2-Yl)-1,2,3,4-Tetrahydrophthalazine-1,4-Dione, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The name itself suggests a complex structure with a phthalazine backbone and a propan-2-yl substituent. The CAS registry number ensures that this compound is uniquely identified in scientific literature and databases.

Chemical Structure and Properties

The chemical structure of 2-(Propan-2-Yl)-1,2,3,4-Tetrahydrophthalazine-1,4-Dione consists of a phthalazine ring system with two ketone groups at positions 1 and 4. The presence of the propan-2-yl group adds a branched alkyl chain to the molecule, which can influence its physical properties such as solubility and stability. The phthalazine moiety is known for its aromaticity and conjugation properties, which are crucial for its reactivity in various chemical reactions.

Applications in Industry

This compound finds applications in several industrial sectors. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive compounds. Its role as a building block for more complex molecules makes it invaluable in drug discovery processes. Additionally, it is utilized in agrochemicals for the development of pesticides and herbicides due to its ability to interact with biological systems effectively.

Recent Research Findings

Recent studies have explored the potential of CAS No. 17125-47-2 in advanced materials science. Researchers have investigated its use in the synthesis of novel polymers and materials with enhanced mechanical properties. Furthermore, its application in catalysis has been examined; certain derivatives have shown promise as catalysts in organic synthesis reactions.

Safety and Handling Considerations

While handling this compound, safety protocols must be adhered to ensure minimal risk to personnel and the environment. Proper ventilation and personal protective equipment are recommended during synthesis or handling procedures.

Future Prospects

The future of this compound looks promising with ongoing research into its potential applications in nanotechnology and green chemistry. As scientists continue to explore its properties and interactions with other molecules, new avenues for utilization are expected to emerge.